Cas no 1232137-17-5 ((5-tert-butyl-1H-pyrazol-3-yl)methyl(methyl)amine)

(5-tert-butyl-1H-pyrazol-3-yl)methyl(methyl)amine structure
1232137-17-5 structure
Product Name:(5-tert-butyl-1H-pyrazol-3-yl)methyl(methyl)amine
CAS No:1232137-17-5
MF:C9H17N3
MW:167.251381635666
CID:1086301
PubChem ID:44236865
Update Time:2025-04-20

(5-tert-butyl-1H-pyrazol-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-(tert-Butyl)-1H-pyrazol-5-yl)-N-methylmethanamine
    • 1-(5-tert-butyl-1H-pyrazol-3-yl)-N-methyl-methanamine
    • (5-tert-butyl-1H-pyrazol-3-yl)methyl(methyl)amine
    • Z1881620616
    • EN300-183392
    • 1232137-17-5
    • AKOS005351031
    • STL355976
    • AKOS015954671
    • G28927
    • 1-(5-tert-butyl-1H-pyrazol-3-yl)-N-methylmethanamine(SALTDATA: 1.45 HCl 0.2H2O 0.12NaCl)
    • 1-(3-tert-butyl-1H-pyrazol-5-yl)-N-methylmethanamine
    • [(5-tert-butyl-1H-pyrazol-3-yl)methyl](methyl)amine
    • MDL: MFCD18483391
    • Inchi: 1S/C9H17N3/c1-9(2,3)8-5-7(6-10-4)11-12-8/h5,10H,6H2,1-4H3,(H,11,12)
    • InChI Key: MYYUMKAFXSOSGU-UHFFFAOYSA-N
    • SMILES: N1=C(C=C(CNC)N1)C(C)(C)C

Computed Properties

  • Exact Mass: 167.142247555g/mol
  • Monoisotopic Mass: 167.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.7Ų

(5-tert-butyl-1H-pyrazol-3-yl)methyl(methyl)amine Pricemore >>

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